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Compound of Interest

Compound Name: Isobutyl decanoate

Cat. No.: B1672221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of

isobutyl decanoate, a compound of interest in various scientific fields. This document outlines

its key physicochemical properties, detailed experimental protocols for their determination, and

a workflow for these procedures.

Quantitative Data Summary
The molecular weight and density of isobutyl decanoate are summarized in the table below.

These values are compiled from various sources, providing a reliable reference for laboratory

and research applications.

Property Value Unit Conditions Citations

Molecular Weight 228.37 - 228.38 g/mol [1][2][3]

Density 0.852 - 0.869 g/mL 25 °C [4]

~0.86 g/mL Not Specified

Molecular

Formula
C₁₄H₂₈O₂ [1][3]
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Experimental Protocols
Detailed methodologies for the experimental determination of molecular weight and density are

crucial for reproducible and accurate scientific research. Below are protocols adapted for a

liquid ester such as isobutyl decanoate.

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. The molecular weight of a compound can be determined with high accuracy and

sensitivity using this method.

Methodology:

Sample Preparation: Prepare a dilute solution of isobutyl decanoate in a volatile organic

solvent (e.g., methanol or acetonitrile). The concentration should be in the range of 1-10

µg/mL.

Instrumentation: Utilize an electrospray ionization (ESI) mass spectrometer.

Ionization: Introduce the sample solution into the ESI source. The compound will be ionized,

typically forming protonated molecules [M+H]⁺.

Mass Analysis: The ions are then transferred to the mass analyzer (e.g., quadrupole, time-of-

flight) where they are separated based on their mass-to-charge ratio (m/z).

Detection: The detector records the abundance of each ion at a specific m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the [M+H]⁺

ion. The molecular weight of isobutyl decanoate is calculated by subtracting the mass of a

proton (approximately 1.007 Da) from the measured m/z value of this peak.

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,

which allows air bubbles to escape. This method provides a very precise measurement of a

liquid's density.

Methodology:

Cleaning and Calibration:
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Thoroughly clean the pycnometer with a suitable solvent and dry it completely.

Determine and record the mass of the empty, dry pycnometer (m_pycnometer).

Fill the pycnometer with a reference liquid of known density, typically distilled water, at a

constant temperature (e.g., 25°C). Ensure the liquid fills the capillary tube.

Weigh the filled pycnometer and record the mass (m_pycnometer+water).

Calculate the mass of the water (m_water = m_pycnometer+water - m_pycnometer).

The volume of the pycnometer can be calculated using the density of water at the

experimental temperature (V = m_water / ρ_water).

Sample Measurement:

Empty and dry the pycnometer.

Fill the pycnometer with isobutyl decanoate at the same constant temperature.

Weigh the pycnometer filled with isobutyl decanoate and record the mass

(m_pycnometer+sample).

Calculate the mass of the isobutyl decanoate (m_sample = m_pycnometer+sample -

m_pycnometer).

Density Calculation:

The density of the isobutyl decanoate (ρ_sample) is calculated by dividing the mass of

the sample by the volume of the pycnometer (ρ_sample = m_sample / V).

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

density of isobutyl decanoate.
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Preparation

Calibration with Reference Liquid (Water)

Sample Measurement (Isobutyl Decanoate)

Final Calculation

Clean and Dry Pycnometer

Weigh Empty Pycnometer (m_pycnometer)

Fill Pycnometer with Distilled Water

Equilibrate to Constant Temperature (25°C)

Weigh Pycnometer + Water (m_pycnometer+water)

Calculate Mass of Water (m_water)

Calculate Volume of Pycnometer (V)

Fill Pycnometer with Isobutyl Decanoate

Calculate Density of Isobutyl Decanoate
(ρ_sample = m_sample / V)

Equilibrate to Constant Temperature (25°C)

Weigh Pycnometer + Sample (m_pycnometer+sample)

Calculate Mass of Sample (m_sample)

Click to download full resolution via product page

Caption: Workflow for Density Determination of Isobutyl Decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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